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Abstract

This document provides a comprehensive technical overview of 1,3-Dinitroglycerin-d5 (1,3-
DNG-d5), an isotopically labeled metabolite of Nitroglycerin. 1,3-DNG-d5 is a critical internal
standard used in pharmacokinetic and metabolic studies to ensure accurate quantification of its
unlabeled analogue in biological matrices. This guide covers the molecule's core structural and
physicochemical properties, outlines detailed experimental protocols for its synthesis and
analysis, and presents key data in a structured format for ease of reference.

Molecular Structure and Properties

1,3-Dinitroglycerin-d5 is a glycerol molecule selectively nitrated at the primary C1 and C3
positions, with five deuterium atoms replacing hydrogen atoms on the carbon backbone. This
isotopic labeling provides a distinct mass shift, making it an ideal internal standard for mass
spectrometry-based assays.

Chemical Structure

The molecular structure of 1,3-Dinitroglycerin-d5 is illustrated below. The deuterium atoms
are located at the C1, C2, and C3 positions of the propane backbone.

Caption: 2D structure of 1,3-Dinitroglycerin-d5.
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Physicochemical and Quantitative Data

The key properties of 1,3-Dinitroglycerin-d5 are summarized in the table below. This data is

essential for method development and analytical standard preparation.

Property Value Reference
2-Hydroxypropane-1,3-diyl-

IUPAC Name yaroxyp p Y [1]12]
1,1,2,3,3-d5 dinitrate
1,3-DNG-d5, (1,1,2,3,3-

Synonyms pentadeuterio-2-hydroxy-3- [1]
nitrooxypropyl) nitrate

CAS Number 2733972-23-9 [3]

Molecular Formula C3HDsN207 [2][3]

Molecular Weight 187.12 g/mol [3]

Isotopic Purity

Typically =98 atom % D (based

on precursor)

[4]

Chemical Purity

Typically =290-99% by HPLC

[5]

Appearance

Shipped as a solution, typically

in acetonitrile

[6]

Storage Conditions

2-8°C Refrigerator or -20°C

Freezer for long-term storage

[5]

Experimental Protocols

Detailed and validated experimental procedures are crucial for the successful application of

1,3-DNG-d5 in a research setting. The following sections describe representative protocols for

the synthesis and analysis of this molecule.

Synthesis of 1,3-Dinitroglycerin-d5

The synthesis of 1,3-DNG-d5 is not widely published in academic literature and is likely a

proprietary process of commercial suppliers. However, a plausible synthetic route can be
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inferred from standard nitration chemistry, starting with the commercially available deuterated
precursor, Glycerol-1,1,2,3,3-d5. The key challenge in the synthesis is achieving selective
dinitration at the 1 and 3 positions while minimizing the formation of the 1,2-dinitrate isomer
and the fully nitrated trinitroglycerin-d5.

Hypothetical Synthetic Workflow:

The process involves the controlled partial nitration of the deuterated glycerol precursor.

1,3-Dinitroglycerin-ds
(Isotopically Pure Standard)

Click to download full resolution via product page

Caption: Hypothetical workflow for the synthesis of 1,3-DNG-d5.

Methodology Details:

Precursor: Start with commercially available Glycerol-1,1,2,3,3-d5 (CAS: 62502-71-0) with
high isotopic purity (e.g., 98 atom % D).[4][7]

Nitration: The deuterated glycerol is added dropwise to a cooled, stirred nitrating agent. The
choice of nitrating agent and reaction conditions (temperature, stoichiometry, reaction time)
is critical to control the degree of nitration and isomeric ratio. A mixed acid solution (sulfuric
acid and nitric acid) is a common nitrating agent.

Quenching: The reaction is quenched by pouring the mixture into ice-cold water to stop the
nitration and precipitate the product.

Extraction: The product is extracted from the agueous phase using an organic solvent such
as dichloromethane.

Purification: The crude product is a mixture of isomers and other byproducts. Purification is
typically achieved using column chromatography (e.g., silica gel) to isolate the desired 1,3-
dinitroglycerin-d5 isomer.
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o Characterization: The final product's identity, purity, and isotopic enrichment would be
confirmed using NMR (*H, 3C, 2H), Mass Spectrometry, and HPLC.

Analytical Protocol: Quantification by LC-MS/MS

1,3-DNG-d5 is primarily used as an internal standard for the quantification of endogenous 1,3-
DNG in biological samples like plasma or urine. A validated Liquid Chromatography-Tandem
Mass Spectrometry (LC-MS/MS) method provides the necessary sensitivity and specificity.

Methodology Details:
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Parameter Description
High-Performance Liquid Chromatography
) (HPLC) system coupled to a triple quadrupole
Instrumentation

mass spectrometer with an electrospray

ionization (ESI) source.

Chromatographic Column

C18 reverse-phase column (e.g., Allure
Aqueous C18, 100 mm x 2.1 mm).[8]

A gradient of methanol and water, often with a

Mobile Phase small amount of ammonium salt (e.g., 0.025 mM
NH4Cl) to promote adduct formation.[8]
Flow Rate Typically 0.2 - 0.4 mL/min.

lonization Mode

Negative lon Electrospray (ESI-). Nitrate esters

show excellent response in negative mode.[8]

MS/MS Detection

Multiple Reaction Monitoring (MRM).

MRM Transitions

Analyte (1,3-DNG): Monitor precursor-to-product
ion transition (e.g., m/z 181 — m/z 62 for [M-H]~
- NO2z7). Internal Standard (1,3-DNG-d5):
Monitor corresponding mass-shifted transition
(e.g., m/z 186 — m/z 62).

Sample Preparation

Protein precipitation (for plasma) or liquid-liquid
extraction followed by evaporation and

reconstitution in the mobile phase.

Quantification

The concentration of 1,3-DNG is determined by
comparing the peak area ratio of the analyte to
the internal standard (1,3-DNG-d5) against a

calibration curve.

Applications in Research and Development

The primary application of 1,3-Dinitroglycerin-d5 is as an internal standard in bioanalytical

method development and validation.[1]
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e Pharmacokinetic Studies: Enables precise measurement of 1,3-DNG concentrations over
time in plasma or other tissues following administration of the parent drug, Nitroglycerin. This
is crucial for determining absorption, distribution, metabolism, and excretion (ADME)
parameters.

o Metabolism Studies: Used to accurately quantify the formation of the 1,3-DNG metabolite
from Nitroglycerin in in-vitro systems (e.g., liver microsomes, cell cultures) and in-vivo.[8]

 Clinical Toxicology: Serves as a reliable standard in methods designed to measure levels of
nitroglycerin metabolites in cases of overdose or to monitor therapeutic drug levels.[6]

o Forensic Analysis: Can be used in methods to detect and quantify nitroglycerin and its
metabolites in various samples.

The use of a stable isotope-labeled internal standard like 1,3-DNG-d5 is the gold standard in
guantitative mass spectrometry. It corrects for variations in sample preparation, matrix effects,
and instrument response, thereby significantly improving the accuracy, precision, and
robustness of the analytical results.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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